Cas no 2386622-10-0 (ethyl 2-(oxetan-3-yl)-2-oxo-acetate)

• Product name: ethyl 2-(oxetan-3-yl)-2-oxo-acetate
• CAS No: 2386622-10-0
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• CID: 5272427

ethyl 2-(oxetan-3-yl)-2-oxo-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(oxetan-3-yl)-2-oxoacetate
• 3-Oxetaneacetic acid, α-oxo-, ethyl ester
• ethyl 2-(oxetan-3-yl)-2-oxo-acetate

• Inchi： 1S/C7H10O4/c1-2-11-7(9)6(8)5-3-10-4-5/h5H,2-4H2,1H3
• InChI Key： YRPSIUABXKDRAW-UHFFFAOYSA-N
• SMILES： O1CC(C(C(=O)OCC)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 171
• XLogP3: 0
• Topological Polar Surface Area: 52.6

Additional information on ethyl 2-(oxetan-3-yl)-2-oxo-acetate

Comprehensive Overview of Ethyl 2-(oxetan-3-yl)-2-oxo-acetate (CAS No. 2386622-10-0): Properties, Applications, and Industry Insights

In the rapidly evolving field of fine chemicals and pharmaceutical intermediates, ethyl 2-(oxetan-3-yl)-2-oxo-acetate (CAS No. 2386622-10-0) has emerged as a compound of significant interest. This ester derivative, characterized by its unique oxetane ring and keto-ester functionality, is gaining traction in synthetic chemistry due to its versatile reactivity and potential applications in drug discovery. The molecular structure combines an oxetan-3-yl group with an ethyl 2-oxoacetate moiety, offering a balance of stability and reactivity that makes it valuable for click chemistry and bioconjugation strategies.

Recent trends in green chemistry have amplified the demand for compounds like ethyl 2-(oxetan-3-yl)-2-oxo-acetate, as researchers seek sustainable alternatives to traditional reagents. Its low molecular weight (MW: 172.17 g/mol) and high purity (>97% by HPLC) make it ideal for high-throughput screening (HTS) and combinatorial chemistry. The compound’s water solubility (moderate) and logP value (~0.8) further enhance its utility in medicinal chemistry, particularly for designing bioactive small molecules targeting GPCRs or kinases.

From an industrial perspective, CAS 2386622-10-0 is increasingly referenced in patents related to proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Its oxetane ring serves as a metabolic stability enhancer, a feature highly sought after in oral drug development. Analytical data (e.g., 1H NMR: δ 4.45 ppm for oxetane protons; HRMS: [M+H]+ 173.0812) confirm its structural integrity, while QbD (Quality by Design) approaches ensure batch-to-batch consistency for GMP manufacturing.

Emerging applications include its use as a cross-coupling partner in Pd-catalyzed reactions and as a precursor for heterocyclic scaffolds like pyrazoles and isoxazoles. The compound’s thermal stability (decomposition >200°C) aligns with flow chemistry requirements, addressing modern needs for continuous processing. Notably, its electrophilic carbonyl group enables nucleophilic additions, making it a candidate for peptide modification and protein labeling in biopharmaceuticals.

Market analyses reveal growing inquiries about 2386622-10-0 suppliers and custom synthesis options, reflecting its niche but expanding role in contract research organizations (CROs). Regulatory-compliant documentation (CoA, SDS) and scalable synthesis routes (e.g., from 3-oxetanone and ethyl glyoxylate) are key factors driving procurement decisions. As AI-driven drug design accelerates, this compound’s fragment-like properties (MW <300) position it as a valuable chemical probe for target validation studies.

In conclusion, ethyl 2-(oxetan-3-yl)-2-oxo-acetate exemplifies the convergence of structural novelty and practical utility in modern chemistry. Its compatibility with late-stage functionalization techniques and alignment with green solvent initiatives (e.g., 2-MeTHF or Cyrene as alternatives to DMF) underscore its relevance for next-generation small-molecule therapeutics. Ongoing research into its photophysical properties may unlock additional applications in material science and diagnostic imaging.